Cas no 2228807-13-2 (1,1,5,5,5-pentafluoro-2-methylpentan-2-amine)

• Product Name: 1,1,5,5,5-pentafluoro-2-methylpentan-2-amine
• CAS No: 2228807-13-2
• MF: C₆H₁₀F₅N
• MW: 191.142319202423
• CID: 6384409
• PubChem ID: 165734710
• Update Time: 2025-06-12

1,1,5,5,5-pentafluoro-2-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,5,5,5-pentafluoro-2-methylpentan-2-amine
• EN300-1953186
• 2228807-13-2

• Inchi： 1S/C6H10F5N/c1-5(12,4(7)8)2-3-6(9,10)11/h4H,2-3,12H2,1H3
• InChI Key： SNPRBZFFJDLSNY-UHFFFAOYSA-N
• SMILES： FC(C(C)(CCC(F)(F)F)N)F

Computed Properties

• Exact Mass: 191.07334013g/mol
• Monoisotopic Mass: 191.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,5,5,5-pentafluoro-2-methylpentan-2-amine

Comprehensive Overview of 1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine (CAS No. 2228807-13-2)

1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine (CAS No. 2228807-13-2) is a fluorinated amine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its pentafluoro and methyl substituents, offers a blend of stability and reactivity, making it a valuable intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and advanced materials, driven by the growing demand for fluorinated compounds with tailored functionalities.

The molecular structure of 1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine features a central pentan-2-amine backbone with five fluorine atoms and a methyl group strategically positioned to influence its electronic and steric properties. This arrangement enhances its solubility in organic solvents and improves its compatibility with other fluorine-containing compounds, a trait highly sought after in modern chemical research. The compound's CAS No. 2228807-13-2 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global markets.

In the context of sustainability and green chemistry, 1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine has emerged as a subject of interest due to its potential role in reducing environmental impact. Fluorinated compounds are often criticized for their persistence in the environment, but advancements in degradation pathways and eco-friendly synthesis methods are addressing these concerns. Researchers are investigating how this compound can be optimized for lower toxicity and higher efficiency, aligning with the principles of green chemistry and circular economy.

From a commercial perspective, the demand for 1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine is driven by its versatility. In the pharmaceutical sector, it is explored as a building block for drug discovery, particularly in the development of fluoro-pharmaceuticals that exhibit enhanced bioavailability and metabolic stability. Similarly, in agrochemicals, its incorporation into crop protection agents has shown promise in improving efficacy and reducing application rates, a critical factor in sustainable agriculture.

The compound's thermal and chemical stability also makes it a candidate for use in high-performance materials, such as coatings and polymers. Its fluorine-rich structure contributes to resistance against degradation under extreme conditions, a property highly valued in aerospace, automotive, and electronics industries. As industries push for materials that can withstand harsher environments, 1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine is poised to play a pivotal role.

Safety and handling of 1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine are paramount considerations for laboratories and manufacturing facilities. While not classified as a hazardous material, proper storage conditions—such as cool, dry environments away from incompatible substances—are recommended to maintain its integrity. Regulatory frameworks, including REACH and TSCA, provide guidelines for its safe use, ensuring compliance with international standards.

In summary, 1,1,5,5,5-Pentafluoro-2-methylpentan-2-amine (CAS No. 2228807-13-2) represents a fascinating intersection of chemistry and innovation. Its applications span multiple high-growth sectors, and ongoing research continues to uncover new possibilities. As the scientific community prioritizes sustainability and efficiency, this compound is likely to remain at the forefront of fluorine chemistry advancements, offering solutions to some of today's most pressing challenges.